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Compound of Interest

3-Aminobenzaldehyde
Compound Name:
hydrochloride

Cat. No.: B137676

A Comparative Guide to the Characterization of 3-Aminobenzaldehyde Hydrochloride
Derivatives

For researchers and professionals in drug development, 3-Aminobenzaldehyde serves as a
critical bifunctional building block, enabling the synthesis of a diverse range of derivatives, most
notably Schiff bases (imines). These derivatives are of significant interest due to their potential
antimicrobial, antioxidant, and anticancer activities. The formation of the azomethine (-CH=N-)
group through condensation with primary amines is a cornerstone of their synthesis. This guide
provides an objective comparison of 3-Aminobenzaldehyde hydrochloride and its Schiff
base derivatives, supported by spectroscopic data and detailed experimental protocols for their
synthesis and characterization.

Data Presentation: Comparative Analysis

The following tables summarize the key physicochemical and spectroscopic data for 3-
Aminobenzaldehyde and three representative Schiff base derivatives formed by its reaction
with p-toluidine, p-anisidine, and p-chloroaniline. This comparative data is essential for
structural elucidation and purity assessment.

Table 1: Physicochemical Properties
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Molecular Weight (

Compound Molecular Formula Appearance
g/mol )

3-Aminobenzaldehyde  C7H7NO 121.14 Light brown powder
Schiff Base with p- ]

o CisH1aN:2 222.29 Yellow solid
toluidine
Schiff Base with p- ]

o C15H14N20 238.29 Pale yellow solid
anisidine
Schiff Base with p- ]
C14H11CIN2 242.71 Yellow solid

chloroaniline

Table 2: Comparative Spectroscopic Data

'H NMR (9, 13C NMR (9, Mass Spec.
Compound FT-IR (v, cm™?)
ppm) ppm) [M+H]* (mlz)
~9.8 (s, 1H, -
3300-3500 (N-
3- CHO), 7.1-7.5 ~192 (C=0), 149
_ H), ~1700 (C=0),
Aminobenzaldeh  (m, 4H, Ar-H), (C-NH2), 115- 122.06
1500-1600
yde ~5.3 (s, 2H, - 130 (Ar-C)
(C=C)
NH2)[1]
~8.4 (s, 1H, -
_ _ CH=N-), 7.1-7.9  ~160 (-C=N-), ~1625 (-C=N-),
Schiff Base with
- (m, 8H, Ar-H), 120-150 (Ar-C), 3030 (Ar C-H), 223.12
p-toluidine )
~2.4 (s, 3H, - ~21 (-CHs) 2920 (Aliph. C-H)
CHs)
~8.5 (s, 1H, -
~160 (-C=N-), ~1620 (-C=N-),
_ , CH=N-), 6.9-7.9
Schiff Base with ~160 (Ar-C-0), 3040 (Ar C-H),
. (m, 8H, Ar-H), , 239.12
p-anisidine 3.8 (s, 3H 115-150 (Ar-C), 2840 (Aliph. C-
~3. S, , -
~55 (-OCHs) H), ~1250 (C-0)
OCHs3)
_ _ ~8.6 (s, 1H, - ~161 (-C=N-), ~1620 (-C=N-),
Schiff Base with
- CH=N-), 7.2-8.0 120-150 (Ar-C, 3050 (Ar C-H), 243.07
p-chloroaniline
(m, 8H, Ar-H) Ar-C-ClI) ~1090 (C-Cl)
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Mandatory Visualizations

The following diagrams illustrate the experimental workflow for the synthesis and
characterization of these derivatives and a conceptual representation of their potential

mechanism of antimicrobial action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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